4-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-fluoro-5-(2-oxo-1H-pyridin-4-yl)benzoic acid
• InChI: InChI=1S/C12H8FNO3/c13-10-4-8(3-9(5-10)12(16)17)7-1-2-14-11(15)6-7/h1-6H,(H,14,15)(H,16,17)
• InChI Key: YECOSVBENLHJAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C=C1C2=CC(=CC(=C2)F)C(=O)O
• Molecular Formula: C12H8FNO3
• DSSTOX Substance ID: DTXSID60682967
• Molecular Weight: 233.19 g/mol
• CAS RN: 1261945-36-1

Description

4-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine (4-CFHP) is an organic compound with a wide range of applications in scientific research and laboratory experiments. It is a pale yellow solid with a molecular weight of 207.13 g/mol and a melting point of 140-142 °C. 4-CFHP is a useful building block for the preparation of a variety of compounds and has been used in the synthesis of several biologically active molecules.

Mechanism of Action

The mechanism of action of 4-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% is not fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase activity leads to increased levels of acetylcholine, which can have a wide range of effects, including increased alertness, improved memory, and enhanced cognitive function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% are not fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase activity leads to increased levels of acetylcholine, which can have a wide range of effects, including increased alertness, improved memory, and enhanced cognitive function. In addition, 4-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% has been shown to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

The use of 4-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% in laboratory experiments has several advantages. The compound is relatively inexpensive and readily available, and it is relatively easy to synthesize. In addition, 4-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% is a useful building block for the synthesis of a variety of compounds, including biologically active molecules.
One of the main limitations of 4-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% for laboratory experiments is the lack of information about its mechanism of action. While it is believed that the compound acts as an inhibitor of the enzyme acetylcholinesterase, the exact mechanism of action is not known. This can make it difficult to predict the effects of the compound in a given experiment.

Future Directions

Future research on 4-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% should focus on investigating its mechanism of action and elucidating its biochemical and physiological effects. In addition, further research should be conducted to explore the potential applications of 4-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% in the synthesis of biologically active molecules, such as drugs and proteins. Finally, research should be conducted to identify new methods for the synthesis of 4-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% and to improve the efficiency of existing methods.

Synthesis Methods

4-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% can be synthesized via several methods. One of the most common methods is a three-step reaction involving the reaction of 3-fluoro-5-hydroxyphenylacetic acid with thionyl chloride, followed by the reaction with 2-chloropyridine, and finally the reaction with sodium hydroxide. This method has been used to synthesize 4-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% in yields ranging from 75 to 90%.

Scientific Research Applications

4-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% has been used in a variety of scientific research applications, including the synthesis of biologically active molecules, such as inhibitors of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. 4-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% has also been used in the synthesis of anticancer agents, such as the anti-tumor drug gemcitabine. In addition, 4-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95% has been used in the synthesis of various proteins and peptides, such as the enzyme dihydrofolate reductase (DHFR).